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Compound of Interest

Compound Name: Butyl octaneperoxoate

Cat. No.: B15480578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and a general laboratory protocol for the use

of Trigonox 21 (tert-Butyl peroxy-2-ethylhexanoate) as a thermal initiator for free-radical

polymerization.

Introduction
Trigonox 21 is a perester-type organic peroxide commonly employed as an initiator for the

polymerization of various monomers, including ethylene, styrene, acrylonitrile, acrylates, and

methacrylates.[1][2] It is also utilized in the curing of unsaturated polyester resins at elevated

temperatures.[1][3][4][5] Its thermal decomposition generates free radicals that initiate the

polymerization process. The choice of polymerization temperature is guided by the half-life of

the initiator, which is the time required for half of the peroxide to decompose at a given

temperature.

Safety and Handling
Trigonox 21 is a thermally unstable substance and must be handled with extreme care. It can

undergo self-accelerating decomposition, which can be violent if the material is confined.[5][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles (a face shield is preferred), chemical-resistant gloves (neoprene or synthetic

rubber), and a lab coat.[6]
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Ventilation: Handle Trigonox 21 in a well-ventilated area, such as a chemical fume hood.[6]

Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot

surfaces.[6] Use explosion-proof equipment and non-sparking tools.[6]

Incompatibilities: Avoid contact with reducing agents (e.g., amines), acids, alkalis, heavy

metal compounds (e.g., accelerators, driers, metal soaps), rust, iron, and copper.[4][5][6] Do

not mix with peroxide accelerators.[6]

Storage: Store Trigonox 21 in its original, vented container in a dry, well-ventilated area away

from heat and direct sunlight.[3][4][5][6] The recommended maximum storage temperature is

10°C, and the minimum is -30°C to prevent crystallization.[3][5] Never weigh out in the

storage room.[4][5][6]

Spills: In case of a spill, do not confine the material. Absorb the spill with an inert material like

vermiculite and keep it moist for disposal.[6] Flush the area with large amounts of water and

soap.[6]

Physicochemical Properties and Specifications
The following tables summarize the key properties and specifications of Trigonox 21.

Table 1: Physical and Chemical Properties

Property Value

Chemical Name tert-Butyl peroxy-2-ethylhexanoate

CAS Number 3006-82-4

Molecular Weight 216.3 g/mol [3][4][5]

Appearance Clear Liquid[3][4]

Density at 20°C 0.900 g/cm³[3][4]

Viscosity at 20°C 4.3 mPa.s[3][4]

Active Oxygen Content (Theoretical) 7.40%[3][4][5]
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Table 2: Thermal Stability and Half-Life Data

Parameter Value

Self-Accelerating Decomposition Temperature

(SADT)
35°C[3][4][5]

Control Temperature (Tc) 20°C[4][5]

Emergency Temperature (Tem) 25°C[4][5]

Half-Life (t½) in Chlorobenzene 0.1 hours at 113°C[3][5]

1 hour at 91°C[3][5]

10 hours at 72°C[3][5]

Experimental Protocol: General Procedure for
Laboratory-Scale Polymerization
This protocol provides a general guideline for the free-radical polymerization of a vinyl

monomer (e.g., styrene or methyl methacrylate) in a solvent using Trigonox 21 as the initiator.

The exact conditions, such as initiator concentration, monomer concentration, temperature,

and time, should be optimized for the specific monomer and desired polymer properties.

Materials and Equipment:

Vinyl monomer (e.g., styrene, methyl methacrylate), inhibitor removed

Anhydrous solvent (e.g., toluene, chlorobenzene)

Trigonox 21

Nitrogen or Argon gas supply with a bubbler

Three-neck round-bottom flask

Reflux condenser
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Thermometer or thermocouple

Magnetic stirrer and stir bar

Heating mantle or oil bath

Septa and needles

Ice bath

Precipitating solvent (e.g., methanol, ethanol)

Beaker

Filtration apparatus (e.g., Büchner funnel and flask)

Vacuum oven

Experimental Workflow Diagram:
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Reaction Setup

Polymerization

Product Isolation

Assemble and dry glassware
(3-neck flask, condenser)

Add monomer, solvent, and stir bar

Purge with inert gas (N2 or Ar) for 30-60 min

Heat reaction mixture to desired temperature
(e.g., 70-90°C)

Prepare Trigonox 21 solution in solvent

Inject initiator solution via syringe

Maintain temperature and stir for a set time
(e.g., 4-24 hours)

Cool reaction to room temperature

Precipitate polymer in a non-solvent
(e.g., methanol)

Filter the polymer

Dry the polymer under vacuum

Click to download full resolution via product page

Caption: Experimental workflow for a typical laboratory polymerization using Trigonox 21.
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Procedure:

Reaction Setup:

Assemble a three-neck round-bottom flask with a reflux condenser, a thermometer, and a

septum for inert gas purging and reagent addition. Ensure all glassware is dry.

Add the desired amount of monomer and solvent to the flask along with a magnetic stir

bar.

Purge the reaction mixture with nitrogen or argon for 30-60 minutes to remove dissolved

oxygen, which can inhibit free-radical polymerization.

Initiation and Polymerization:

While purging, begin heating the reaction mixture to the desired polymerization

temperature. The temperature should be chosen based on the half-life of Trigonox 21 to

achieve a suitable initiation rate (e.g., 70-90°C).[1][2][7]

In a separate, small, dry vial, prepare a solution of Trigonox 21 in a small amount of the

reaction solvent. The amount of initiator will typically be in the range of 0.1 to 2.0 mol%

with respect to the monomer.

Once the reaction mixture has reached the target temperature, inject the Trigonox 21

solution into the flask using a syringe.

Maintain the reaction at a constant temperature under an inert atmosphere and with

continuous stirring for the desired reaction time (typically 4 to 24 hours). The progress of

the polymerization can be monitored by taking samples and analyzing for monomer

conversion (e.g., by GC or NMR) or by observing the increase in viscosity.

Work-up and Polymer Isolation:

After the desired polymerization time, stop the heating and allow the reaction mixture to

cool to room temperature. An ice bath can be used to rapidly quench the polymerization.
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Slowly pour the viscous polymer solution into a beaker containing a stirred, large excess

of a non-solvent (e.g., methanol for polystyrene or polymethyl methacrylate) to precipitate

the polymer.

Collect the precipitated polymer by filtration.

Wash the polymer with fresh non-solvent to remove any unreacted monomer and initiator

residues.

Dry the polymer in a vacuum oven at a moderate temperature (e.g., 40-60°C) until a

constant weight is achieved.

Applications and Further Considerations
Monomer Systems: Trigonox 21 is suitable for the polymerization of a wide range of

monomers. For the polymerization of styrene, a temperature of approximately 90°C is often

used.[1][2][7] For acrylates and methacrylates, a temperature range of 80-150°C is

suggested.[8]

Co-initiators: In many industrial applications, Trigonox 21 is used in combination with other

peroxides to broaden the polymerization temperature range.[1][3] For instance, in styrene

polymerization, it can be used with initiators like tert-Butyl peroxybenzoate (Trigonox C) or

tert-butylperoxy 2-ethylhexyl carbonate (Trigonox 117).[1][2][3]

Curing of Resins: Trigonox 21 is also used as a curing agent for unsaturated polyester

resins, particularly in hot press molding applications (SMC/BMC) in the temperature range of

120-160°C.[1][3][4][5] It can also be used with a cobalt accelerator for curing at temperatures

of 60°C and higher.[1][4][5]

Disclaimer: This document provides general guidelines. Users should always consult the Safety

Data Sheet (SDS) for Trigonox 21 before use and perform their own risk assessment.[3][4][5]

The experimental conditions should be carefully evaluated and optimized for each specific

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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